tert-butyl 4-{4-[(Z)-N'-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[4-[(Z)-N'-hydroxycarbamimidoyl]phenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H24N4O3/c1-16(2,3)23-15(21)20-10-8-19(9-11-20)13-6-4-12(5-7-13)14(17)18-22/h4-7,22H,8-11H2,1-3H3,(H2,17,18)
• InChI Key: XNXLELZXYPNZRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)C(=NO)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)/C(=N/O)/N
• Molecular Formula: C16H24N4O3
• DSSTOX Substance ID: DTXSID001127380
• Molecular Weight: 320.39 g/mol
• CAS RN: 1233243-62-3

Description

“tert-butyl 4-{4-[(Z)-N’-hydroxycarbamimidoyl]phenyl}piperazine-1-carboxylate” is a chemical compound with the molecular formula C16H24N4O3. It is a derivative of N-Boc piperazine. It is similar to “tert-Butyl 4-(4-(hydroxymethyl)phenyl)piperidine-1-carboxylate”, which is a 4-aryl piperidine useful as a semi-flexible linker in PROTAC development for targeted protein degradation.

Synthesis Analysis

The synthesis of similar compounds has been reported. For example, two derivatives of N-Boc piperazine, an ester derivative, i.e., tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate (1), and a hydrazide derivative tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate (2) were synthesized and characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-ray diffraction studies. The molecule of 1 is linear in shape with the ethyl acetate moiety adopting fully extended conformation, while the molecule of 2 is L-shaped with the molecule being twisted at the C10 atom.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, 1-Boc-piperazine undergoes Buchwald-Hartwig amination with various aryl halides to form corresponding amine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, “tert-Butyl 4-[4-(hydroxymethyl)phenyl]piperazine-1-carboxylate” has a density of 1.2±0.1 g/cm3, boiling point of 452.0±45.0 °C at 760 mmHg, and a flash point of 227.2±28.7 °C.

Scientific Research Applications

Building Blocks in Organic Synthesis

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Radiopharmaceutical Research

Functionalized piperazine derivatives, including this compound, have been applied in radiopharmaceutical research as starting materials for spiro-compounds. .

Linkage of Biologically Active Peptides

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Development of PROTACs

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Safety and Handling

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Mechanism of Action

The mechanism of action of similar compounds has been attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules.

Safety and Hazards

The safety information for similar compounds suggests avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition are recommended.

Future Directions

The future directions for similar compounds include their use as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These derived compounds have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities.